Cas no 112586-72-8 (2-bromohexan-1-ol)
2-bromohexan-1-ol structure
Product Name:2-bromohexan-1-ol
CAS No:112586-72-8
MF:C6H13BrO
MW:181.070821523666
CID:2609112
PubChem ID:10943073
Update Time:2025-04-21
2-bromohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-bromohexan-1-ol
- 1-Hexanol, 2-bromo-
- DTXSID40449191
- SCHEMBL974571
- DTXCID10400012
- 112586-72-8
-
- Inchi： 1S/C6H13BrO/c1-2-3-4-6(7)5-8/h6,8H,2-5H2,1H3
- InChI Key： UDTQSJGIFBAXRT-UHFFFAOYSA-N
- SMILES： BrC(CO)CCCC
Computed Properties
- Exact Mass: 180.01498Da
- Monoisotopic Mass: 180.01498Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 47.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
2-bromohexan-1-ol Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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